2-Chloro-4-methoxyphenylacetic acid
Cat. No. B1364964
M. Wt: 200.62 g/mol
InChI Key: KINVBFAPQYQPTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06939888B2
Procedure details
657 g (purity 75%) of 2-chloro-4-methoxyphenylacetonitrile are reacted with 303 g of potassium hydroxide in 1308 ml of ethylene glycol. 430 g of solid are obtained (m.p.: 83-86° C.).
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[CH:5]=[CH:4][C:3]=1CC#N.[OH-:13].[K+].[CH2:15]([OH:18])[CH2:16]O>>[Cl:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[CH:5]=[CH:4][C:3]=1[CH2:16][C:15]([OH:18])=[O:13] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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657 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC(=C1)OC)CC#N
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Name
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Quantity
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303 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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1308 mL
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Type
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reactant
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Smiles
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C(CO)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=C(C=CC(=C1)OC)CC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 430 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
